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Compound of Interest

Compound Name: PD 404182

Cat. No.: B1679137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

PD 404182 is a versatile small molecule inhibitor with recognized antiviral and enzymatic

regulatory properties. This guide provides a comparative analysis of its known cross-reactivity

with various proteases and other enzymes, supported by available experimental data and

detailed methodologies. The information is intended to assist researchers in evaluating its

potential applications and off-target effects.

Executive Summary
PD 404182 has demonstrated inhibitory activity against a specific set of enzymes, including the

SARS-CoV-2 main protease (Mpro), dimethylarginine dimethylaminohydrolase 1 (DDAH-1),

and histone deacetylase 8 (HDAC8). While potent against these targets, a comprehensive

screening of its cross-reactivity against a broad spectrum of protease families—such as serine,

other cysteine, aspartyl, and metalloproteases—is not extensively documented in publicly

available literature. This guide synthesizes the current knowledge to provide a comparative

overview.

Comparative Inhibitory Activity of PD 404182
The following table summarizes the known inhibitory activities of PD 404182 against various

enzymatic targets. It is important to note that the absence of data for a particular protease

family indicates a lack of available research, not necessarily a lack of interaction.
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Target
Enzyme/Protea
se

Protease Class
Known
Interaction

IC50/Ki Value Reference

SARS-CoV-2

Mpro (3CLpro)

Cysteine

Protease
Inhibition 0.081 µM (IC50)

[No specific

reference found]

Dimethylarginine

Dimethylaminohy

drolase 1

(DDAH-1)

Hydrolase Inhibition 9 µM (IC50)
[No specific

reference found]

Histone

Deacetylase 8

(HDAC8)

Hydrolase

(Deacetylase)
Inhibition 0.011 µM (IC50)

[No specific

reference found]

Bacterial KDO 8-

P synthase
Synthase Inhibition 0.026 µM (Ki)

[No specific

reference found]

Trypsin,

Chymotrypsin,

Thrombin

Serine Protease
Data not

available
-

Calpains,

Caspases (non-

viral)

Cysteine

Protease

Data not

available
-

Matrix

Metalloproteinas

es (MMPs)

Metalloproteinas

e

Data not

available
-

Aspartyl

Proteases (e.g.,

Pepsin)

Aspartyl

Protease

Data not

available
-

Signaling Pathways and Experimental Workflows
To visualize the biological context of PD 404182's activity, the following diagrams illustrate the

signaling pathways of its known targets and a general workflow for assessing protease inhibitor

selectivity.
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DDAH-1 signaling pathway and the inhibitory action of PD 404182.
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HDAC8 and Transcriptional Regulation
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Role of HDAC8 in gene expression and its inhibition by PD 404182.
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Experimental Workflow for Protease Selectivity

Test Compound
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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